Cas no 202650-88-2 ((E)-Chlorogenic Acid)

(E)-Chlorogenic Acid structure

Product Name:(E)-Chlorogenic Acid

CAS No:202650-88-2

Molecular Formula:C₁₆H₁₈O₉

Molecular Weight:354.309

CID:2038036

PubChem ID:1794427

(E)-Chlorogenic Acid Properties

Names and Identifiers

- 3-caffeoyl-D-quinic acid
- 3-O-caffeoylquinic acid
- 5-O-caffeoylquinic acid
- 5-O-[(E)-caffeoyl]quinic acid
- chlorogenic acid
- Chlorogenic acid humate
- Trans-chlorogenic acid
- (E)-Chlorogenic Acid
- SR-01000946600-1
- CHEMBL284616
- [1S-(1alpha,3beta,4alpha,5alpha)]3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxycyclohexanecarboxylic acid
- Igasuric acid
- Chlorogenic acid,
- Chlorogenic Acid1510
- Chlorogenic acid (constituent of echinacea angustifolia root, echinacea pallida root, echinacea purpurea root and echinacea purpurea aerial parts)
- Prestwick_112
- NSC 407296
- NSC70861
- (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylicacid
- 327-97-9
- trans-5-O-Caffeoylquinic acid
- bmse000387
- CHEBI:95271
- caffeoylquinic acid
- Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxy-, (1S-(1alpha,3beta,4alpha,5alpha))-
- Chlorogenic acid, United States Pharmacopeia (USP) Reference Standard
- SDCCGMLS-0066467.P001
- CS-3766
- DTXSID101318952
- Quinic acid, 3-caffeoyl-, E-
- HY-N0055
- NCGC00168941-05
- AKOS015955866
- CHLOROGENIC ACID
- Chlorogenic acid 10 microg/mL in Acetonitrile
- Chlorogenic-acid
- Chlorogenic acid (8CI)
- C00852
- CYCLOHEXANECARBOXYLIC ACID, 3-((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL)OXY)-1,4,5-TRIHYDROXY-, (1S-(1-.ALPHA.,3-.BETA.,4-.ALPHA.,5-.ALPHA.))-
- D54CAE3D-CDDA-455D-A28E-77FC9EFE4A43
- SCHEMBL19466
- CCG-38471
- DTXSID3024786
- 318ADP12RI
- Chlorogenic acid, European Pharmacopoeia (EP) Reference Standard
- (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- Hlorogenic acid
- 1,3,4,5-tetrahydroxycyclohexanecarboxylic acid 3-(3,4-dihydroxycinnamate)
- Chlorogenic acid [MI]
- SR-01000841185
- BSPBio_000414
- Caffeoyl quinic acid
- Chlorogenic acid, primary pharmaceutical reference standard
- Acid, 3-Caffeoylquinic
- AC-6032
- Prestwick3_000427
- Chlorogenic acid, >=95% (titration)
- NSC 70861
- CHLOROGENIC ACID (USP-RS)
- CHLOROGENIC ACID [USP-RS]
- (1S,3R,4R,5R)-3-(((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexanecarboxylicacid
- Tox21_202495
- NCGC00168941-02
- NCGC00168941-03
- CAS-327-97-9
- BSPBio_003353
- Chlorogenic acid 1000 microg/mL in Acetone
- AS-12284
- 5-CQA
- s2280
- HMS2235F03
- Heriguard
- GTPL12477
- NSC-70861
- (1S,3R,4R,5R)-3-[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,4,5-trihydroxycyclohexanecarboxylic acid
- Chlorogenic acid (constituent of st. john's wort)
- (1S,3R,4R,5R)-3-(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- SR-01000841185-4
- Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxy-, (1S,3R,4R,5R)-
- NS00015066
- 3-trans-Caffeoylquinic acid
- DTXCID604786
- 3-[(E)-3-(3,4-Dihydroxy-phenyl)-acryloyloxy]-1,4,5-trihydroxy-cyclohexanecarboxylic acid
- SMR000857273
- Spectrum5_000733
- Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxy-, (1S-(1-alpha,3-beta,4-alpha,5-alpha))-
- 1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid 3-(3,4-dihydroxycinnamate
- NCGC00168941-01
- CCRIS 1400
- 5-caffeoyl quinic acid
- [1S-(1alpha,3beta,4alpha,5alpha)]-3-[[3-(3,4-Dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxycyclohexanecarboxylic acid
- edit(1S,3R,4R,5R)-3-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- 202650-88-2
- CHEBI:16112
- Cyclohexanecarboxylic acid, 3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-, [1S-(1alpha,3beta,4alpha,5alpha)]-
- HMS2096E16
- Cyclohexanecarboxylic acid, 3-(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,4,5-trihydroxy-, (1S,3R,4R,5R)-
- (1R,3S,4S,5S)-3-[(E)-3-(3,4-Dihydroxy-phenyl)-acryloyloxy]-1,4,5-trihydroxy-cyclohexanecarboxylic acid
- 3-O-caffeoyl-D-quinic acid
- (1S,3R,4R,5R,E)-3-(3-(3,4-dihydroxyphenyl)acryloyloxy)-1,4,5-trihydroxycyclohexanecarboxylic acid
- Caffetannic acid
- Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)-
- 3 Caffeoylquinic Acid
- MFCD00003862
- Caffeylquinic acid
- BIDD:ER0453
- Q421964
- (+)-Chlorogenic acid
- Chlorogenicacid
- CP chlorogenic acid
- trans-Caffeic acid 5-o-D-quinate
- F16266
- BDBM50327036
- 3-[[3-(3,4-Dihydroxyphenyl)-1-oxo-2-propenyl]oxy] 1,4,5-trihydroxycyclohexanecarboxylic acid
- NSC-407296
- BDBM513080
- Acid, Chlorogenic
- 3-(3,4-Dihydroxycinnamoyl)quinate
- HMS1569E16
- 5-O-(3,4-Dihydroxycinnamoyl)-L-quinic acid
- (1S,3R,4R,5R)-3-[(E)-3-(3,4-DIHYDROXY-PHENYL)-ACRYLOYLOXY]-1,4,5-TRIHYDROXY-CYCLOHEXANECARBOXYLIC ACID
- (1S,3R,4R,5R)-3-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- 3-O-(3,4-Dihydroxycinnamoyl)-D-quinic acid
- Chlorogenate
- UNII-318ADP12RI
- SPECTRUM210800
- (1S,3R,4R,5R)-3-((E)-3-(3,4-dihydroxyphenyl)acryloyloxy)-1,4,5-trihydroxycyclohexanecarboxylic acid
- (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxy-cyclohexanecarboxylic acid
- BPBio1_000456
- 3-Caffeoylquinate
- 3-[3-(3,4-Dihydroxy-phenyl)-acryloyloxy]-1,4,5-trihydroxy-cyclohexanecarboxylic acid
- MLS002153805
- HMS3649E06
- NCGC00260044-01
- (1S-(1alpha,3beta,4alpha,5alpha))3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxycyclohexanecarboxylic acid
- SR-01000946600
- NSC407296
- EINECS 206-325-6
- 1ST40089
- BRD-K47114202-001-06-2
- Chlorogenic acid (constituent of st. john's wort) [DSC]
- DB12029
- (1S,3R,4R,5R)-3-(((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexanecarboxylic acid
- ACon1_000581
- HMS1923C11
- Chlorogenic acid [WHO-DD]
- CWVRJTMFETXNAD-JUHZACGLSA-N
- cyclohexanecarboxylic acid, 3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-, (1S,3R,4R,5R)-
- edit(1S,3R,4R,5R)-3-(((2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)oxy)-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- Cyclohexanecarboxylic acid, 3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-, (1S,3R,4R,5R)-
- 32CF6D13-8F08-485F-B79E-F8A6AC318E07
- 3-Caffeoylquinic acid
- Hlorogenate
- Prestwick2_000427
- Quinic acid, 5-caffeoyl-
- 3-(3,4-Dihydroxycinnamoyl)quinic acid
- Helianthic acid
- CHLOROGENIC ACID with HPLC [327-97-9]
- 5-Caffeoylquinic acid (IUPAC)
- (+)-5-Caffeoyl quinic acid
- 5-Caffeoylquinic acid (CAS)
- 3-Caffeoylquinic acid (IUPAC)
- Isochlorogenic acid
- 5-Caffeoylquinic acid
- 3-Caffeoylquinic acid (CAS)
- cis-5-caffeoyl-quinic acid
- [327-97-9]
- trans-5-O-Caffeoyl-D-quinate
- Neochlorogenic acid
- Chlorogenic_acid
- +Expand
- InChIKey： CWVRJTMFETXNAD-JUHZACGLSA-N
- Inchi： InChI=1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(20)25-12-7-16(24,15(22)23)6-11(19)14(12)21/h1-5,11-12,14,17-19,21,24H,6-7H2,(H,22,23)/b4-2+/t11-,12-,14-,16+/m1/s1
- SMILES： C1=CC(=C(C=C1/C=C/C(=O)O[C@@H]2C[C@@](C[C@H]([C@H]2O)O)(C(=O)O)O)O)O

Computed Properties

Exact Mass: 354.09508215g/mol
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 5
Monoisotopic Mass: 354.09508215g/mol
Heavy Atom Count: 25
Complexity: 534
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Topological Polar Surface Area: 165Å²

(E)-Chlorogenic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
FUJIFILM	039-20331-10MG	(E)-Chlorogenic Acid	202650-88-2		10mg	JPY 30000	2023-09-15

(E)-Chlorogenic Acid Synthesis

Synthetic Circuit 1

87099-73-8

202650-88-2

1372766-27-2

1372557-77-1

87099-76-1

32719-11-2

15016-60-1

906-33-2

Reaction Conditions

1.1 Reagents: Water Solvents: Water ; 10 min, 100 °C

Reference

: Investigating the Chemical Changes of Chlorogenic Acids during Coffee Brewing: Conjugate Addition of Water to the Olefinic Moiety of Chlorogenic Acids and Their Quinides

Matei, Marius Febi; Jaiswal, Rakesh; Kuhnert, Nikolai, Journal of Agricultural and Food Chemistry, 2012, 60(49), 12105-12115

Synthetic Circuit 2

89886-30-6

202650-88-2

1436867-65-0

1436867-64-9

1415142-39-0

1415142-37-8

89919-62-0

89886-31-7

87099-73-8

906-33-2

Reaction Conditions

1.1 Reagents: Water Solvents: Water ; 10 min, 100 °C

Reference

: Investigating the Chemical Changes of Chlorogenic Acids during Coffee Brewing: Conjugate Addition of Water to the Olefinic Moiety of Chlorogenic Acids and Their Quinides

Matei, Marius Febi; Jaiswal, Rakesh; Kuhnert, Nikolai, Journal of Agricultural and Food Chemistry, 2012, 60(49), 12105-12115

(E)-Chlorogenic Acid Raw materials

(E)-Chlorogenic Acid Preparation Products

(E)-Chlorogenic Acid Suppliers

JIANG SU YONG JIAN YI YAO Technology Co., Ltd.

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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:202650-88-2)

MR./MRS.:WANG HONG XIA

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(E)-Chlorogenic Acid Related Literature

1. Novel caffeoylquinic acid derivatives from Lonicera japonica Thunb. flower buds exert pronounced anti-HBV activities

Lanlan Ge,Haoqiang Wan,Shuming Tang,Haixia Chen,Jiemei Li,Keda Zhang,Boping Zhou,Jia Fei,Shiping Wu,Xiaobin Zeng RSC Adv. 2018 8 35374
2. Yerba mate aqueous extract improves the oxidative and inflammatory states of rats with adjuvant-induced arthritis

Vanesa Gesser Correa,Anacharis B. de Sá-Nakanishi,Geferson de Almeida Gon?alves,Lillian Barros,Isabel C. F. R. Ferreira,Adelar Bracht,Rosane M. Peralta Food Funct. 2019 10 5682
3. Dietary phenolics: chemistry, bioavailability and effects on health

Alan Crozier,Indu B. Jaganath,Michael N. Clifford Nat. Prod. Rep. 2009 26 1001
4. Isolation and quantification of major chlorogenic acids in three major instant coffee brands and their potential effects on H2O2-induced mitochondrial membrane depolarization and apoptosis in PC-12 cells

Jae B. Park Food Funct. 2013 4 1632
5. LC-DAD-ESI-MS/MS analysis and cytotoxic and antiproliferative effects of chlorogenic acid derivative rich extract from Nerium oleander L. pink flowers

Siham Ayouaz,Sheila Cristina Oliveira-Alves,Ana Teresa Serra,Khalef Lefsih,Madani Samah,Andreia Bento da Silva,Khodir Madani,Maria Rosário Bronze Food Funct. 2021 12 3624
6. Which spectroscopic technique allows the best differentiation of coffee varieties: comparing principal component analysis using data derived from CD-, NMR- and IR-spectroscopies and LC-MS in the analysis of the chlorogenic acid fraction in green coffee beans

Sagar Deshpande,Rasha M. El-Abassy,Rakesh Jaiswal,Pinkie Eravuchira,Bernd von der Kammer,Arnulf Materny,Nikolai Kuhnert Anal. Methods 2014 6 3268
7. Scope and limitations of principal component analysis of high resolution LC-TOF-MS data: the analysis of the chlorogenic acid fraction in green coffee beans as a case study

Nikolai Kuhnert,Rakesh Jaiswal,Pinkie Eravuchira,Rasha M. El-Abassy,Bernd von der Kammer,Arnulf Materny Anal. Methods 2011 3 144
8. Which spectroscopic technique allows the best differentiation of coffee varieties: comparing principal component analysis using data derived from CD-, NMR- and IR-spectroscopies and LC-MS in the analysis of the chlorogenic acid fraction in green coffee beans

Sagar Deshpande,Rasha M. El-Abassy,Rakesh Jaiswal,Pinkie Eravuchira,Bernd von der Kammer,Arnulf Materny,Nikolai Kuhnert Anal. Methods 2014 6 3268
9. Impact of dose on the bioavailability of coffee chlorogenic acids in humans

Angélique Stalmach,Gary Williamson,Alan Crozier Food Funct. 2014 5 1727
10. Chlorogenic acids and the acyl-quinic acids: discovery, biosynthesis, bioavailability and bioactivity

Michael?N. Clifford,Indu B. Jaganath,Iziar A. Ludwig,Alan Crozier Nat. Prod. Rep. 2017 34 1391
11. Phenolic compounds from Nerium oleander leaves: microwave assisted extraction, characterization, antiproliferative and cytotoxic activities

Siham Ayouaz,Sheila Cristina Oliveira-Alves,Khalef Lefsih,Ana Teresa Serra,Andreia Bento da Silva,Madani Samah,Jakub Karczewski,Khodir Madani,Maria Rosário Bronze Food Funct. 2020 11 6319

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